Cas no 100460-87-5 (2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-)
![2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- structure](https://www.kuujia.com/scimg/cas/100460-87-5x300.png)
100460-87-5 structure
Product Name:2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
CAS No:100460-87-5
Molecular Formula:C14H11FN2O
Molecular Weight:242.24834
CID:98495
PubChem ID:962314
2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
- 3-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-one
- CHEMBL1877449
- AKOS001084194
- ST093799
- 1-(4-Fluorobenzyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
- Oprea1_554623
- 1-(4-FLUOROBENZYL)-1,3-DIHYDRO-2H-1,3-BENZIMIDAZOL-2-ONE
- MLS000103178
- 1-(4-fluorobenzyl)-1,3-dihydro-2H-benzimidazol-2-one
- DTXSID00359409
- SMR000018619
- 100460-87-5
- HMS2248E12
-
- InChIKey: SOGFCHRGTJVMRX-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H11FN2O/c15-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)16-14(17)18/h1-8H,9H2,(H,16,18)
- SMILES: FC1=CC=C(CN2C(=O)NC3=CC=CC=C23)C=C1
Computed Properties
- Exact Mass: 242.08563
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 242.08554114g/mol
- Heavy Atom Count: 18
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- LogP: 2.51700
- PSA: 32.34
2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Related Literature
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Zicheng Ding,Lu Zhang,Jun Liu,Junli Hu,Yichun Liu J. Mater. Chem. C, 2019,7, 1592-1596
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Amin Shavandi,Tiago H. Silva,Adnan A. Bekhit,Alaa El-Din A. Bekhit Biomater. Sci., 2017,5, 1699-1735
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Yuanyuan Shen,Lingling Li,Qian Lu,Jing Ji,Rong Fei,Jianrong Zhang,E. S. Abdel-Halim,Jun-Jie Zhu Chem. Commun., 2012,48, 2222-2224
-
Jason P. Holland,Neil Vasdev Dalton Trans., 2014,43, 9872-9884
-
Nimai Pathak,Santosh K. Gupta,Kaushik Sanyal,Mithlesh Kumar,R. M. Kadam,V. Natarajan Dalton Trans., 2014,43, 9313-9323
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JunGang Deng,YouRu Wu,AiLi Li,WeiPing Pan,LiXia Hou,DaQi Wu,ZhenLei Zhang,Feng Yang Inorg. Chem. Front., 2023,10, 6526-6536
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Yuchen Liu,Xiangdong Zhu,Feng Qian,Shicheng Zhang,Jianmin Chen RSC Adv., 2014,4, 63620-63626
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James G. Stevens,Richard A. Bourne,Martyn Poliakoff Green Chem., 2009,11, 409-416
100460-87-5 (2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-) Related Products
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- 150812-12-7(Retigabine)
- 167933-07-5(Flibanserin)
- 202859-73-2(1-Cyclopropyl-1,3-dihydro-2H-benzimidazol-2-one)
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